Cas no 1189105-60-9 (4-Bromo-8-(trifluoromethoxy)quinoline)

• Product Name: 4-Bromo-8-(trifluoromethoxy)quinoline
• CAS No: 1189105-60-9
• MF: C₁₀H₅BrF₃NO
• MW: 292.052012205124
• MDL: MFCD12674964
• CID: 1066628
• PubChem ID: 45599360
• Update Time: 2025-06-09

4-Bromo-8-(trifluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-8-(trifluoromethoxy)quinoline
• 4-Bromo-8-trifluoromethoxyquinoline
• AK138059
• AX8259608
• SB71494
• MFCD12674964
• DS-5948
• A925736
• DB-123371
• AKOS022173598
• C71609
• 1189105-60-9
• DTXSID70670911

• MDL： MFCD12674964
• Inchi： 1S/C10H5BrF3NO/c11-7-4-5-15-9-6(7)2-1-3-8(9)16-10(12,13)14/h1-5H
• InChI Key： STBZTALIYXDJFB-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C(=CC=CC2=1)OC(F)(F)F

Computed Properties

• Exact Mass: 290.95066g/mol
• Monoisotopic Mass: 290.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Experimental Properties

• Boiling Point: 293.8°C at 760 mmHg

4-Bromo-8-(trifluoromethoxy)quinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 4-Bromo-8-(trifluoromethoxy)quinoline

Introduction to 4-Bromo-8-(trifluoromethoxy)quinoline (CAS No. 1189105-60-9)

4-Bromo-8-(trifluoromethoxy)quinoline, identified by the Chemical Abstracts Service Number (CAS No.) 1189105-60-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 4-Bromo-8-(trifluoromethoxy)quinoline, particularly the presence of a bromine atom at the 4-position and a trifluoromethoxy group at the 8-position, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and exploration.

The quinoline core is a privileged structure in medicinal chemistry, with numerous examples of bioactive molecules derived from this scaffold. Quinolines have been historically significant in the treatment of various diseases, including malaria and tuberculosis, and continue to be a focus of research for novel therapeutic applications. The introduction of halogenated substituents, such as the bromine atom in 4-Bromo-8-(trifluoromethoxy)quinoline, can enhance the lipophilicity and binding affinity of quinoline derivatives, making them more effective in interacting with biological targets.

The trifluoromethoxy group is another key feature of this compound. Fluoro-substituents are widely employed in pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic distribution within the molecule, potentially affecting its reactivity and biological activity. This makes 4-Bromo-8-(trifluoromethoxy)quinoline a promising candidate for further investigation in various biochemical pathways.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with enhanced biological activity. One area of particular interest is the exploration of quinolines as antiviral agents. The structural framework of quinolines can mimic natural substrates or inhibitors, allowing them to interfere with viral replication cycles. For instance, studies have shown that certain quinoline derivatives exhibit inhibitory effects against RNA-dependent RNA polymerases in viruses such as influenza and HIV. The presence of both bromine and trifluoromethoxy groups in 4-Bromo-8-(trifluoromethoxy)quinoline may confer specific interactions with viral proteins, making it a potential lead compound for antiviral drug discovery.

Another promising application of 4-Bromo-8-(trifluoromethoxy)quinoline is in the field of anticancer research. Quinolines have demonstrated efficacy against various types of cancer by inhibiting key enzymes and signaling pathways involved in tumor growth and progression. The halogenated substituents can enhance the ability of quinoline derivatives to bind to target proteins, leading to increased potency. Preclinical studies have indicated that compounds similar to 4-Bromo-8-(trifluoromethoxy)quinoline can induce apoptosis in cancer cells and inhibit angiogenesis, two critical mechanisms in cancer therapy.

The synthesis of 4-Bromo-8-(trifluoromethoxy)quinoline involves multi-step organic reactions that typically begin with commercially available quinoline derivatives. The bromination at the 4-position can be achieved using brominating agents such as N-bromosuccinimide (NBS), while the introduction of the trifluoromethoxy group can be accomplished through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are crucial for pharmaceutical applications.

Once synthesized, 4-Bromo-8-(trifluoromethoxy)quinoline can be subjected to various biochemical assays to evaluate its biological activity. High-throughput screening (HTS) techniques are often employed to identify compounds that exhibit promising interactions with biological targets. Additionally, computational methods such as molecular docking can predict binding affinities and help rationalize structural modifications to optimize activity.

The pharmacokinetic properties of 4-Bromo-8-(trifluoromethoxy)quinoline are also an important consideration in drug development. Factors such as solubility, stability, and metabolic clearance can influence the compound's bioavailability and therapeutic efficacy. Advances in computational modeling have enabled researchers to predict these properties early in the discovery process, thereby reducing the time and cost associated with experimental testing.

In conclusion,4-Bromo-8-(trifluoromethoxy)quinoline (CAS No. 1189105-60-9) is a structurally interesting compound with potential applications in various therapeutic areas. Its unique combination of substituents makes it a valuable scaffold for further chemical modification and biological evaluation. As research continues to uncover new targets and mechanisms relevant to human health,4-Bromo-8-(trifluoromethoxy)quinoline may play a significant role in the development of novel pharmaceutical agents.